(2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside

• IUPAC Name: N-[(2S,3R,4R,5S,6R)-2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• InChI: InChI=1S/C14H26N4O8/c1-9(20)17-11-13(22)12(21)10(8-19)26-14(11)25-7-6-24-5-4-23-3-2-16-18-15/h10-14,19,21-22H,2-8H2,1H3,(H,17,20)/t10-,11-,12-,13-,14+/m1/s1
• InChI Key: FLYIOTWDNWJXHY-KSTCHIGDSA-N
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OCCOCCOCCN=[N+]=[N-])CO)O)O
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@@H]1OCCOCCOCCN=[N+]=[N-])CO)O)O
• Molecular Formula: C14H26N4O8
• Molecular Weight: 378.38 g/mol

Description

(2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside (AEG) is a novel synthetic compound that has been used in a variety of scientific research applications. AEG is a type of glycosylated compound, which is a class of compounds that are composed of a sugar molecule linked to a non-sugar molecule. AEG is a derivative of glucopyranoside, which is a sugar molecule composed of six carbon atoms and five oxygen atoms. AEG is a versatile compound that has been used in a variety of research applications due to its unique properties.

Scientific Research Applications

(2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside has been used in a variety of scientific research applications due to its unique properties. (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside has been used as a reagent for the synthesis of glycosylated molecules, as well as for the synthesis of glycosylated peptides and proteins. (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside has also been used in the synthesis of glycosylated drugs, such as antibiotics and antivirals. Furthermore, (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside has been used in the synthesis of glycosylated nucleic acids, such as DNA and RNA.

Mechanism of Action

(2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside is a glycosylated compound, which means that it contains a sugar molecule linked to a non-sugar molecule. The sugar molecule is composed of six carbon atoms and five oxygen atoms, and the non-sugar molecule is composed of two nitrogen atoms and four oxygen atoms. (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside is capable of forming covalent bonds with other molecules, which allows it to act as a catalyst in the synthesis of glycosylated molecules. (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside can also act as a substrate for enzymatic reactions, which allows it to be used in the synthesis of glycosylated peptides and proteins.
Biochemical and Physiological Effects
(2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside has been used in a variety of scientific research applications due to its unique properties. (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside has been shown to have a variety of biochemical and physiological effects, including the inhibition of glycosyltransferases, the inhibition of glycosidases, and the stimulation of glycosylation. Additionally, (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside has been shown to have anti-inflammatory effects, as well as anti-tumor effects.

Advantages and Limitations for Lab Experiments

(2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside is a versatile compound that has been used in a variety of scientific research applications due to its unique properties. (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside has several advantages when used in lab experiments, including its ease of synthesis, its low cost, and its ability to form covalent bonds with other molecules. Additionally, (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside has a wide range of applications, including the synthesis of glycosylated molecules, the synthesis of glycosylated peptides and proteins, and the synthesis of glycosylated drugs. However, (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside also has several limitations when used in lab experiments, including its instability in acidic conditions and its potential to form toxic byproducts.

Future Directions

(2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside is a versatile compound that has been used in a variety of scientific research applications due to its unique properties. In the future, (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside could be used in the synthesis of more complex glycosylated molecules, such as glycosylated peptides and proteins. Additionally, (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside could be used in the synthesis of more complex glycosylated drugs, such as antivirals and antibiotics. Furthermore, (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside could be used in the synthesis of more complex glycosylated nucleic acids, such as DNA and RNA. Additionally, (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside could be used in the synthesis of more complex glycosylated compounds, such as glycopolymers conjugates. Finally, (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside could be used in the development of more efficient synthetic methods for the synthesis of glycosylated molecules.

Synthesis Methods

(2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside can be synthesized through a variety of methods, including the reaction of 2-azidoethoxyethanol and 2-acetamido-2-deoxy-α-D-glucopyranose. This reaction is conducted in an aqueous solution of sodium hydroxide, and the resulting compound is then purified by precipitation with aqueous hydrochloric acid. Additionally, (2-(2-(2-Azidoethoxy)ethoxy)ethyl)-2-acetamido-2-deoxy-alpha-D-glucopyranoside can also be synthesized through the reaction of 2-azidoethoxyethanol and 2-acetamido-2-deoxy-α-D-glucopyranose in an aqueous solution of sodium bicarbonate.